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Compound Focus: rac-Propoxyphene-D5

CAS No.: 136765-49-6

Cat. No.: S1785199

Get Quote

Propoxyphene Profile

Property Detail

IUPAC Name (2S,3R)-4-(Dimethylamino)-3-methyl-1,2-diphenylbutan-2-yl propionate [1]

[2]

Chemical Formula C₂₂H₂₉NO₂ [3] [2]

Molecular Weight 339.47 g/mol [3] [2]

Opioid Agonist
Activity

Mu (μ)-opioid receptor agonist [3] [1]

| Other Pharmacological Activities | • Non-competitive α3β4 neuronal nicotinic acetylcholine receptor

antagonist. • Weak NMDA receptor antagonist. • Weak serotonin reuptake inhibitor. [3] [1] | | Primary

Metabolic Pathway | CYP3A4-mediated N-demethylation to norpropoxyphene [3] [1] | | Elimination Half-

life | 6-12 hours (parent drug); 30-36 hours (metabolite, norpropoxyphene) [1] | | Therapeutic Use | Relief of

mild to moderate pain (medicinal products withdrawn in many regions) [3] [1] [4] | | Toxicity Concerns | •

Cardiotoxicity (arrhythmias) due to cardiac sodium channel blockade. [1] • Respiratory depression in

overdose. [4] |
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Propoxyphene Metabolic Pathway

The following diagram illustrates the primary metabolic pathway of propoxyphene, which is the key process

that deuterated analogs like Propoxyphene-D5 are designed to alter.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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